Cas no 20056-75-1 (Benzenemethanamine, N-(2-propynyloxy)-)

• Product Name: Benzenemethanamine, N-(2-propynyloxy)-
• CAS No: 20056-75-1
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 1389726
• Update Time: 2024-08-15

Benzenemethanamine, N-(2-propynyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-(2-propynyloxy)-
• Benzenemethanamine, N-(2-propyn-1-yloxy)-

• Inchi： 1S/C10H11NO/c1-2-8-12-11-9-10-6-4-3-5-7-10/h1,3-7,11H,8-9H2
• InChI Key： UNODOZWYOBGTSD-UHFFFAOYSA-N
• SMILES： C1(CNOCC#C)=CC=CC=C1

Computed Properties

• Exact Mass: 161.08413
• Monoisotopic Mass: 161.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3A^2

Experimental Properties

• Density: 1.045±0.06 g/cm3(Predicted)
• Boiling Point: 239.6±50.0 °C(Predicted)
• PSA: 21.26
• pka: 2.08±0.70(Predicted)